
Tyk2-IN-16 CAS number and molecular weight

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Tyk2-IN-16

Cat. No.: B12377084 Get Quote

Tyk2-IN-16: A Technical Overview
For Researchers, Scientists, and Drug Development Professionals

Introduction
Tyk2-IN-16 is a potent and selective inhibitor of Tyrosine Kinase 2 (TYK2), a member of the

Janus kinase (JAK) family. TYK2 plays a crucial role in the signaling pathways of several key

cytokines implicated in autoimmune and inflammatory diseases, including interleukin-12 (IL-

12), interleukin-23 (IL-23), and Type I interferons (IFNs). By targeting the pseudokinase (JH2)

domain of TYK2, Tyk2-IN-16 offers a mechanism for allosteric inhibition, which can lead to

greater selectivity over other JAK family members (JAK1, JAK2, and JAK3). This high

selectivity is a key interest in drug development to minimize off-target effects. This document

provides a technical guide to the properties, mechanisms, and experimental evaluation of

Tyk2-IN-16.

Physicochemical Properties
Property Value Reference

CAS Number 3010874-30-0 [1][2]

Molecular Formula C₂₀H₂₀F₂N₈O [2]

Molecular Weight 426.42 g/mol [2]

Biological Activity
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Tyk2-IN-16 is a highly potent inhibitor of the TYK2 pseudokinase (JH2) domain. Its inhibitory

activity has been demonstrated in both biochemical and cellular assays.

Assay IC₅₀ Cell Line Reference

TYK2-JH2 Domain

Binding
< 10 nM - [1][2]

pSTAT4 Inhibition < 10 nM NK-92 [1][2]

Signaling Pathways
TYK2 is a critical component of the JAK-STAT signaling pathway for several cytokines.

Inhibition of TYK2 by Tyk2-IN-16 disrupts these signaling cascades. The diagram below

illustrates the central role of TYK2 in mediating signals from IL-12, IL-23, and Type I IFNs.
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TYK2-Mediated Cytokine Signaling Pathways
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Workflow for TYK2 Inhibitor Characterization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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